N-(3-acetyl-2-methylbenzofuran-5-yl)-N-(naphthalen-2-ylsulfonyl)cinnamamide

• IUPAC Name: (E)-N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-naphthalen-2-ylsulfonyl-3-phenylprop-2-enamide
• InChI: InChI=1S/C30H23NO5S/c1-20(32)30-21(2)36-28-16-14-25(19-27(28)30)31(29(33)17-12-22-8-4-3-5-9-22)37(34,35)26-15-13-23-10-6-7-11-24(23)18-26/h3-19H,1-2H3/b17-12+
• InChI Key: QXWXDCNCXNNUGP-SFQUDFHCSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)N(C(=O)C=CC3=CC=CC=C3)S(=O)(=O)C4=CC5=CC=CC=C5C=C4)C(=O)C
• Isomeric SMILES: CC1=C(C2=C(O1)C=CC(=C2)N(C(=O)/C=C/C3=CC=CC=C3)S(=O)(=O)C4=CC5=CC=CC=C5C=C4)C(=O)C
• Molecular Formula: C30H23NO5S
• Molecular Weight: 509.6 g/mol

Description

N-(3-acetyl-2-methylbenzofuran-5-yl)-N-(naphthalen-2-ylsulfonyl)cinnamamide, also known as BM-573, is a synthetic compound that has been extensively studied for its potential use as a therapeutic agent.

Scientific Research Applications

Synthetic Chemistry Applications

The compound's structure suggests it could be used in synthetic chemistry for the creation of various derivatives with potential biological activities. For instance, research involving similar naphthalenesulfonamide derivatives has demonstrated significant antibacterial properties and moderate to weak enzyme inhibition capabilities (Abbasi et al., 2015). These findings indicate the potential of N-(3-acetyl-2-methylbenzofuran-5-yl)-N-(naphthalen-2-ylsulfonyl)cinnamamide to serve as a precursor in synthesizing compounds with antibacterial and enzyme inhibitory activities.

Biological Activities

Compounds with structures akin to N-(3-acetyl-2-methylbenzofuran-5-yl)-N-(naphthalen-2-ylsulfonyl)cinnamamide have been explored for their anticancer properties. A study by Salahuddin et al. (2014) on derivatives of naphthalene demonstrated in vitro anticancer activity, suggesting the potential of N-(3-acetyl-2-methylbenzofuran-5-yl)-N-(naphthalen-2-ylsulfonyl)cinnamamide in cancer research (Salahuddin et al., 2014).

Another aspect of biological activity is related to enzyme inhibition, where similar sulfonamide derivatives have shown inhibitory effects on enzymes like lipoxygenase and α-glucosidase, indicating potential applications in developing anti-inflammatory and anti-diabetic drugs (Abbasi et al., 2015).